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Compound of Interest

Compound Name: CK-963

Cat. No.: B12371826 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

proper disposal of CK-963, a research-grade cardiac troponin activator. In the absence of a

specific Safety Data Sheet (SDS) with explicit disposal instructions, the following protocols are

based on general best practices for hazardous chemical waste management in a laboratory

setting.

CK-963 Chemical Profile
While specific disposal data is not available, understanding the compound's identity is the first

step in proper chemical management.
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Identifier Value

IUPAC Name Not available in search results

CAS Number 2851991-63-2[1]

Molecular Formula C27H36N6O5S[1]

Molecular Weight 556.68 g/mol [1]

Known Hazards

As a novel research chemical, the full

toxicological properties of CK-963 have not

been determined. Therefore, it should be

handled as a potentially hazardous substance.

Step-by-Step Disposal Protocol for CK-963
This protocol provides a procedural, step-by-step guide for the safe disposal of CK-963 and

associated contaminated materials. The overriding principle is to treat CK-963 as hazardous

chemical waste.[2][3]

Step 1: Waste Identification and Segregation
Identify all CK-963 Waste Streams:

Unused or Expired Solid Compound: Pure CK-963 powder.

Solutions: Any remaining solutions containing CK-963 (e.g., in DMSO).

Contaminated Labware: Any materials that have come into direct contact with CK-963.

This includes, but is not limited to:

Pipette tips

Gloves

Vials and tubes

Bench paper or absorbent pads
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Wipes used for cleaning spills

Segregate Waste:

Do not mix CK-963 waste with other chemical waste streams unless compatibility is

confirmed.[4] For example, keep it separate from strong acids, bases, or oxidizers.

Collect solid waste (unused compound, contaminated wipes, gloves) separately from

liquid waste (solutions).

Step 2: Waste Collection and Containment
Use Appropriate Containers:

Liquid Waste: Collect in a designated, leak-proof, and chemically compatible container (a

high-density polyethylene or glass carboy is often suitable).[4][5] The container must have

a tightly sealing screw cap.[2]

Solid Waste: Collect in a puncture-resistant container or a durable, sealable plastic bag

clearly marked for chemical waste.[3]

Label Containers Clearly:

As soon as you begin collecting waste, affix a hazardous waste label to the container.[2]

The label must include:

The words "Hazardous Waste"[3]

The full chemical name: "CK-963" (avoid abbreviations or formulas).

List all constituents, including solvents (e.g., "CK-963 in Dimethyl Sulfoxide").

An approximate concentration or percentage of each component.

The date accumulation started.

Your name, laboratory, and contact information.
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Step 3: Storage of Waste
Designated Storage Area: Store the sealed waste containers in a designated and secure

satellite accumulation area within your laboratory.[2][3]

Safe Storage Practices:

The storage area should be well-ventilated.[5]

Store waste away from heat sources, direct sunlight, and incompatible chemicals.[1]

Use secondary containment (e.g., a chemical-resistant tray or bin) to catch any potential

leaks.[5]

Do not allow waste to accumulate for more than 12 months.[2]

Step 4: Final Disposal
Do Not Dispose in Regular Trash or Drains: Under no circumstances should CK-963 or its

containers be disposed of in the regular trash or poured down the sink.[6][7] This is illegal

and poses a significant environmental and safety risk.[7]

Contact Environmental Health and Safety (EHS):

When your waste container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) department (or equivalent authority) to schedule a

waste pickup.[3]

Follow their specific procedures for requesting a pickup and preparing the container for

transport.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of CK-
963 waste.
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Start: Waste Generation

Step 1: Segregation

Step 2 & 3: Storage

Step 4: Disposal
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Collect in Labeled
Liquid Waste Carboy

No (Liquid)

Store Sealed Container
in Secondary Containment

in Designated Area

Contact EHS for Pickup

Waste Properly Disposed

Click to download full resolution via product page

Caption: Workflow for the safe disposal of CK-963 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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